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Molecular Identity and Structural Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Digallic Acid

CAS No.: 536-08-3

Cat. No.: S526080

Property Description

Systematic Name 3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoic acid [1]
Synonyms Gallic acid 3-O-gallate [1]

Chemical Formula C14H10009 [1]

Average Mass 322.225 Da [1]

Monoisotopic Mass 322.032481902 Da [1]
IUPAC Name 3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyloxy)benzoic acid [1]

SMILES OC(=0)C1=CC(0)=C(0)C(OC(=0)C2=CC(0)=C(0)C(0)=C2)=C1 [1]

Mass Spectrometry (MS) Data

Mass spectrometry is a key technique for identifying digallic acid. The following table summarizes its
characteristic ions and fragmentation patterns, primarily obtained using Liquid Chromatography-

Electrospray Ionization-Mass Spectrometry (LC-ESI-MS) in negative ion mode [2].
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Product
MS lon Precursor lon I (Ms?) - ¢ati
ons nterpretation
Technique Mode [M-H]~ (m/z) i
(m/z)
HPLC-ESI- Negative 321 169, 125 [2]
MSn
Predicted Positive - 153 (base These are predicted positive mode ions;
LC-MS/IMS peak), 275, the base peak at m/z 153 is typical for a
305 galloyl cation fragment [1].

The fragmentation pathway for digallic acid typically involves the loss of a gallic acid unit (152 Da) to yield

a primary fragment, which further decomposes to characteristic gallic acid ions [2].

Nuclear Magnetic Resonance (NMR) Data

The provided search results do not contain explicit NMR chemical shifts (e.g., 'H or 13C) for digallic acid.
However, one study mentions that the compound was purified and its structure confirmed using NMR
spectroscopy, including COSY, HMQC, and HMBC experiments [3]. This information confirms the

established structure but does not provide the numerical shift values needed for a reference table.

Experimental Protocols from Literature

Here are detailed methodologies for the identification and study of digallic acid as cited in the research:

1. Protocol for LC-MSn Profiling of Galloylquinic Acids This method is applicable for identifying digallic

acid and its derivatives within complex plant extracts [4].

¢ Instrumentation: Liquid Chromatography coupled with Mass Spectrometry capable of multiple-stage
fragmentation (LC-MSn).
e Chromatography: Reversed-phase LC column.
e Mass Spectrometry:
o lonization: Electrospray lonization (ESI).
o Mode: Negative ion mode.
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(o]

Analysis: Monitor for a precursor ion at m/z 321. Subject this ion to MS? fragmentation and
observe the resultant product ions at m/z 169 (gallic acid) and m/z 125 [2].

2. Protocol for Isolation and Apoptotic Activity Assessment This protocol describes the purification of

digallic acid from plant material and the evaluation of its mechanism of action [3].

e Extraction & Purification:

o

o

[¢]

[¢]

Extract powdered Pistacia lentiscus fruits with boiling water.

Partition the aqueous extract successively with chloroform, ethyl acetate, and 1-butanol.
Fractionate the ethyl acetate soluble fraction using silica gel column chromatography.
Further purify active fractions using Sephadex LH20 gel filtration.

¢ Cell-based Assays:

o

[e]

(o]

Cell Line: Human lymphoblastoid TK6 cells.

Viability Assay: MTT assay to determine anti-proliferative effects.

Apoptosis Detection: DNA fragmentation analysis and PARP cleavage cleavage by Western
Blot.

Pathway Analysis: Use caspase-3 and caspase-8 colorimetric assay kits to determine the
apoptotic pathway activated.

Biological Relevance and Analytical Workflows

Digallic acid is a depside (a type of polyphenol) found in various plants like green tea, tara tannin, and

Schinus terebinthifolia [4] [5]. It is also a building block for more complex hydrolysable tannins [4] [2].

Research has highlighted its potential as a cancer-preventive agent by inducing apoptosis in human

lymphoblastoid cells primarily through the activation of the caspase-8 extrinsic pathway [3].

The following diagram illustrates the general experimental workflow for the isolation and bioactivity

assessment of digallic acid, as detailed in the protocols:
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Plant Material
(Pistacia lentiscus fruits)

1. Aqueous Extraction

2. Liquid-Liquid Partition
(Chloroform, Ethyl Acetate)

3. Column Chromatography
(Silica Gel, Sephadex LH20)

Pure Digallic Acid

4. Structural Elucidation 5. Bioactivity Testing
(NMR, MS) (Antiproliferative MTT Assay)

6. Mechanism Investigation
(Apoptosis: Caspase-8/3, PARP)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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